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Compound of Interest

Compound Name: 3-Formyl Nevirapine

Cat. No.: B141980

Essential Safety and Handling Guide for 3-
Formyl Nevirapine

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Formyl Nevirapine (CAS No. 174532-77-5). The following procedures are based on the safety
data for the parent compound, Nevirapine, and should be considered the minimum safety
standards. Given the presence of a formyl (aldehyde) group, 3-Formyl Nevirapine may exhibit
unique reactivity or toxicity, warranting a cautious approach.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 3-Formyl Nevirapine is not readily available, the
parent compound, Nevirapine, is classified with the following hazards. It is prudent to assume
3-Formyl Nevirapine carries similar risks.

GHS Hazard Statements for Nevirapine:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[1]

e H317: May cause an allergic skin reaction.[2]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

e H373: May cause damage to organs through prolonged or repeated exposure.[2]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2]

e P264: Wash face, hands, and any exposed skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling 3-Formyl
Nevirapine.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves
(e.g., butyl rubber, nitrile
rubber).

Prevents skin contact and
potential irritation or allergic

reactions.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing. Consider impervious

clothing for larger quantities.

Minimizes skin exposure to

dust and splashes.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required for operations

generating dust or aerosols.

Prevents inhalation of the
compound, which may cause

respiratory irritation.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

o Ensure an eyewash station and safety shower are readily accessible.[1]

Handling Procedures:

balance).

Storage:

Do not eat, drink, or smoke in the laboratory.[1]

Read and understand the Safety Data Sheet for Nevirapine before commencing any work.

Avoid generating dust. Use appropriate weighing techniques (e.g., weighing boats, enclosed

Wash hands thoroughly after handling and before leaving the laboratory.[1]
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o Store in a tightly closed container in a cool, dry, and well-ventilated area. A recommended
storage temperature is between 2-8°C.

» Keep away from strong oxidizing agents.

Spill and Emergency Procedures

Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further spread of the spill. For solid spills, carefully sweep up the material to
avoid creating dust. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Collect: Place the spilled material and absorbent into a sealed, labeled container for
disposal.

o Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water, or as
recommended by your institution's safety office), followed by a water rinse.

e Dispose: Dispose of all contaminated materials as hazardous waste.
First Aid Measures:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or seek
medical attention immediately.

« If on Skin: Remove contaminated clothing. Wash skin thoroughly with soap and water. If skin
irritation or rash occurs, seek medical advice.[1][2]

 If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.[1]
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Disposal Plan

All waste containing 3-Formyl Nevirapine must be treated as hazardous chemical waste.

o Solid Waste: Collect all solid waste (e.g., contaminated gloves, weighing paper, paper
towels) in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste (e.g., unused solutions, rinsates) in a dedicated,
sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

» Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office in accordance with local, state, and federal regulations.

Experimental Workflow for Handling 3-Formyl
Nevirapine

The following diagram outlines the standard workflow for safely handling 3-Formyl Nevirapine
in a laboratory setting.
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Workflow for Safe Handling of 3-Formyl Nevirapine
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Caption: Safe handling workflow for 3-Formyl Nevirapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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